Cas no 2137791-59-2 (4-({(benzyloxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid)

• Product Name: 4-({(benzyloxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid
• CAS No: 2137791-59-2
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 6322453
• PubChem ID: 165478931
• Update Time: 2025-05-21

4-({(benzyloxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(benzyloxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid
• EN300-1083641
• 4-({[(benzyloxy)carbonyl]amino}methyl)-1-ethylpiperidine-4-carboxylic acid
• 2137791-59-2

• Inchi： 1S/C17H24N2O4/c1-2-19-10-8-17(9-11-19,15(20)21)13-18-16(22)23-12-14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3,(H,18,22)(H,20,21)
• InChI Key： SCYQZOXBCGUJOM-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C=CC=CC=2)CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-({(benzyloxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid

Compound Overview: 4-({(Benzyloxy)Carbonylamino}Methyl)-1-Ethylpiperidine-4-Carboxylic Acid (CAS No. 2137791-59-2)

The compound 4-({(benzyloxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid, identified by the CAS number 2137791-59-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule is characterized by a piperidine ring substituted with a benzyloxy carbonyl amino methyl group and an ethyl substituent at the 1-position, along with a carboxylic acid group at the 4-position.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and possibly protection/deprotection strategies to achieve the desired stereochemistry and functional groups. The presence of the benzyloxy carbonyl (Cbz) group suggests that it may have been introduced as a protecting group during the synthesis process, which is commonly used in peptide chemistry to stabilize reactive intermediates.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The unique combination of functional groups in this compound makes it an attractive candidate for further exploration in medicinal chemistry. For instance, the carboxylic acid group can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity in biological systems.

Moreover, the ethyl substituent at the 1-position of the piperidine ring may influence the compound's pharmacokinetic properties, such as absorption and distribution. This substituent could also play a role in modulating the molecule's lipophilicity, which is an important factor in drug design. The benzyloxy carbonyl amino methyl group adds another layer of complexity to the molecule, potentially contributing to its ability to interact with specific biological targets.

In terms of applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as a building block for constructing bioactive agents. Its structural features make it suitable for exploring various chemical transformations, such as cyclization reactions or conjugate additions, which are essential in organic synthesis.

From a research perspective, this compound aligns with current trends in medicinal chemistry that emphasize the design of molecules with multiple functional groups capable of engaging with multiple binding sites on target proteins. Such molecules are often referred to as "multi-target drugs," which have shown promise in treating complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 4-({(benzyloxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid (CAS No. 2137791-59-2) represents a valuable addition to the arsenal of compounds available for chemical and pharmaceutical research. Its intricate structure and versatile functional groups position it as a potential lead compound for developing innovative therapeutic agents.